Cas no 1804734-82-4 (5-Iodo-4-nitro-3-(trifluoromethoxy)pyridine-2-methanol)

• Product Name: 5-Iodo-4-nitro-3-(trifluoromethoxy)pyridine-2-methanol
• CAS No: 1804734-82-4
• MF: C₇H₄F₃IN₂O₄
• MW: 364.017344474792
• CID: 4814506
• Update Time: 2025-05-20

5-Iodo-4-nitro-3-(trifluoromethoxy)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-4-nitro-3-(trifluoromethoxy)pyridine-2-methanol

• Inchi： 1S/C7H4F3IN2O4/c8-7(9,10)17-6-4(2-14)12-1-3(11)5(6)13(15)16/h1,14H,2H2
• InChI Key： UAVLRKJIJAKEGG-UHFFFAOYSA-N
• SMILES： IC1=CN=C(CO)C(=C1[N+](=O)[O-])OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• XLogP3: 1.7
• Topological Polar Surface Area: 88.2

Additional information on 5-Iodo-4-nitro-3-(trifluoromethoxy)pyridine-2-methanol

Professional Introduction to 5-Iodo-4-nitro-3-(trifluoromethoxy)pyridine-2-methanol (CAS No. 1804734-82-4)

5-Iodo-4-nitro-3-(trifluoromethoxy)pyridine-2-methanol is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, with the CAS number 1804734-82-4, is characterized by its complex molecular structure, which includes an iodine substituent, a nitro group, and a trifluoromethoxy group, all attached to a pyridine core. The presence of these functional groups makes it a versatile intermediate in the synthesis of various bioactive molecules.

The< strong>pyridine moiety is a crucial feature of this compound, as it serves as a scaffold for further chemical modifications. Pyridine derivatives are widely recognized for their pharmacological properties and have been extensively studied in the development of drugs targeting various diseases. The specific arrangement of the substituents on the pyridine ring in 5-Iodo-4-nitro-3-(trifluoromethoxy)pyridine-2-methanol contributes to its unique reactivity and potential applications in drug design.

In recent years, there has been a growing interest in the development of novel compounds with< strong>trifluoromethoxy groups. The trifluoromethyl (CF₃) moiety is known to enhance the metabolic stability and lipophilicity of molecules, making them more suitable for oral administration. Additionally, the< strong>trifluoromethoxy group can influence the binding affinity of a compound to its biological target, potentially leading to improved therapeutic efficacy.

The nitro group in 5-Iodo-4-nitro-3-(trifluoromethoxy)pyridine-2-methanol is another important functional moiety. Nitro compounds have been extensively used in medicinal chemistry due to their ability to act as pharmacophores and intermediates in the synthesis of more complex molecules. The nitro group can be reduced to an amine, which opens up further possibilities for derivatization and functionalization.

The iodine substituent on the pyridine ring adds another layer of complexity to this compound. Iodine is a halogen that can participate in various chemical reactions, including cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are widely used in organic synthesis to construct carbon-carbon bonds and have been instrumental in the development of many modern pharmaceuticals.

Recent studies have highlighted the potential of 5-Iodo-4-nitro-3-(trifluoromethoxy)pyridine-2-methanol as a key intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often targeted by anticancer drugs. The structural features of this compound make it an attractive candidate for designing molecules that can selectively inhibit specific kinases, thereby offering new therapeutic strategies for various diseases.

In addition to its applications in drug development, 5-Iodo-4-nitro-3-(trifluoromethoxy)pyridine-2-methanol has also been explored as a building block for materials science research. The unique electronic properties of this compound make it suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The presence of multiple functional groups on the pyridine ring allows for fine-tuning of the electronic properties, making it possible to design materials with specific characteristics.

The synthesis of 5-Iodo-4-nitro-3-(trifluoromethoxy)pyridine-2-methanol involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the preparation of a pyridine derivative followed by functionalization with an iodine atom, a nitro group, and a trifluoromethoxy group. Each step must be carefully controlled to avoid unwanted side reactions and to ensure that the final product meets the required specifications.

The use of advanced analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography is essential for characterizing the structure of 5-Iodo-4-nitro-3-(trifluoromethoxy)pyridine-2-methanol. These techniques provide detailed information about the molecular structure, purity, and thermal stability of the compound, which are critical for its intended applications.

In conclusion, 5-Iodo-4-nitro-3-(trifluoromethoxy)pyridine-2-methanol (CAS No. 1804734-82-4) is a multifunctional compound with significant potential in pharmaceutical chemistry and materials science. Its unique structural features make it a valuable intermediate in the synthesis of bioactive molecules and advanced materials. As research continues to uncover new applications for this compound, its importance in scientific innovation is likely to grow even further.